Cas no 1864893-64-0 ((R)-1-(Methylamino)-N-Boc-2-propanamine)
(R)-1-(Methylamino)-N-Boc-2-propanamine Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(Methylamino)-N-Boc-2-propanamine
- (R)-tert-butyl (1-(methylamino)propan-2-yl)carbamate
- tert-Butyl (R)-(1-(methylamino)propan-2-yl)carbamate
- tert-butyl N-[(2R)-1-(methylamino)propan-2-yl]carbamate
-
- Inchi: 1S/C9H20N2O2/c1-7(6-10-5)11-8(12)13-9(2,3)4/h7,10H,6H2,1-5H3,(H,11,12)/t7-/m1/s1
- InChI Key: LKEWKAVKGVXBTD-SSDOTTSWSA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@H](C)CNC
(R)-1-(Methylamino)-N-Boc-2-propanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM537670-1g |
tert-Butyl (R)-(1-(methylamino)propan-2-yl)carbamate |
1864893-64-0 | 95%+ | 1g |
$485 | 2023-03-10 | |
| Enamine | EN300-114106-0.05g |
tert-butyl N-[(2R)-1-(methylamino)propan-2-yl]carbamate |
1864893-64-0 | 95% | 0.05g |
$102.0 | 2023-10-26 | |
| Enamine | EN300-114106-0.1g |
tert-butyl N-[(2R)-1-(methylamino)propan-2-yl]carbamate |
1864893-64-0 | 95% | 0.1g |
$151.0 | 2023-10-26 | |
| Enamine | EN300-114106-0.25g |
tert-butyl N-[(2R)-1-(methylamino)propan-2-yl]carbamate |
1864893-64-0 | 95% | 0.25g |
$216.0 | 2023-10-26 | |
| Enamine | EN300-114106-0.5g |
tert-butyl N-[(2R)-1-(methylamino)propan-2-yl]carbamate |
1864893-64-0 | 95% | 0.5g |
$340.0 | 2023-10-26 | |
| Enamine | EN300-114106-1.0g |
tert-butyl N-[(2R)-1-(methylamino)propan-2-yl]carbamate |
1864893-64-0 | 95% | 1g |
$437.0 | 2023-05-25 | |
| Enamine | EN300-114106-2.5g |
tert-butyl N-[(2R)-1-(methylamino)propan-2-yl]carbamate |
1864893-64-0 | 95% | 2.5g |
$918.0 | 2023-10-26 | |
| Enamine | EN300-114106-5.0g |
tert-butyl N-[(2R)-1-(methylamino)propan-2-yl]carbamate |
1864893-64-0 | 95% | 5g |
$1813.0 | 2023-05-25 | |
| Enamine | EN300-114106-10.0g |
tert-butyl N-[(2R)-1-(methylamino)propan-2-yl]carbamate |
1864893-64-0 | 95% | 10g |
$3538.0 | 2023-05-25 | |
| Enamine | EN300-114106-1g |
tert-butyl N-[(2R)-1-(methylamino)propan-2-yl]carbamate |
1864893-64-0 | 95% | 1g |
$437.0 | 2023-10-26 |
(R)-1-(Methylamino)-N-Boc-2-propanamine Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on (R)-1-(Methylamino)-N-Boc-2-propanamine
Introduction to (R)-1-(Methylamino)-N-Boc-2-propanamine (CAS No. 1864893-64-0)
(R-1-(Methylamino)-N-Boc-2-propanamine) is a highly specialized chiral amine derivative that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1864893-64-0, is a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders. The presence of the Boc (tert-butoxycarbonyl) protecting group on the nitrogen atom enhances its stability and reactivity, making it an invaluable tool in organic synthesis and medicinal chemistry.
The stereochemistry of this compound, specifically the (R) configuration, plays a pivotal role in determining its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their optical isomers, and (R)-1-(Methylamino)-N-Boc-2-propanamine is no exception. Recent studies have highlighted its potential in the development of novel therapeutic agents that interact with specific biological targets with high selectivity and efficacy.
In the realm of drug discovery, (R)-1-(Methylamino)-N-Boc-2-propanamine has been utilized as a building block for more complex molecules. Its structural features allow for facile functionalization at multiple sites, enabling chemists to design intricate scaffolds with tailored properties. For instance, researchers have leveraged this compound to synthesize potent inhibitors of enzymes involved in cancer progression and inflammatory responses. The Boc group provides a removable protecting moiety, allowing for controlled deprotection under mild acidic conditions, which is essential for constructing complex peptide-like structures.
One of the most compelling applications of (R)-1-(Methylamino)-N-Boc-2-propanamine lies in its role as a precursor for central nervous system (CNS) therapeutics. The amine functionality and chirality make it an ideal candidate for modulating neurotransmitter systems. Emerging research suggests that derivatives of this compound may exhibit promising effects in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to fine-tune the pharmacokinetic and pharmacodynamic properties of these derivatives through structural modifications holds significant therapeutic potential.
The synthesis of (R)-1-(Methylamino)-N-Boc-2-propanamine typically involves asymmetric catalysis, which is a cornerstone of modern synthetic organic chemistry. Transition metal-catalyzed reactions, such as asymmetric hydrogenation or epoxide ring-opening reactions, have been employed to achieve high enantioselectivity. These methods not only ensure the production of enantiomerically pure compounds but also align with the growing emphasis on sustainable chemistry practices. The demand for efficient and environmentally benign synthetic routes has spurred innovation in catalytic systems, further enhancing the accessibility of this valuable intermediate.
Recent advances in computational chemistry have also contributed to the optimization of synthetic pathways for (R)-1-(Methylamino)-N-Boc-2-propanamine. Molecular modeling techniques allow researchers to predict reaction outcomes with remarkable accuracy, reducing the need for extensive trial-and-error experimentation. This computational approach has been instrumental in identifying novel catalysts and reaction conditions that improve yield and purity while minimizing waste generation.
The pharmaceutical industry continues to invest heavily in chiral chemistry due to its impact on drug efficacy and safety. (R)-1-(Methylamino)-N-Boc-2-propanamine exemplifies this trend by serving as a versatile intermediate for numerous drug candidates. Its structural versatility allows for the exploration of diverse chemical space, enabling the discovery of new therapeutic entities with improved pharmacological profiles. As research progresses, it is anticipated that this compound will play an even more prominent role in the development of next-generation pharmaceuticals.
In conclusion, (R)-1-(Methylamino)-N-Boc-2-propanamine (CAS No. 1864893-64-0) is a multifaceted compound with far-reaching implications in medicinal chemistry and drug development. Its unique structural features and stereochemical properties make it an indispensable tool for synthesizing bioactive molecules targeting various diseases. With ongoing advancements in synthetic methodologies and computational tools, the future prospects for this compound are exceptionally bright, promising new avenues for therapeutic innovation.
1864893-64-0 ((R)-1-(Methylamino)-N-Boc-2-propanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)